Cas no 1691847-69-4 (2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1691847-69-4
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5977671
• PubChem ID: 108222840
• Update Time: 2025-06-09

2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• 1691847-69-4
• EN300-1292606

• Inchi： 1S/C12H11N3O/c16-8-10-2-1-6-13-12(10)15-7-5-11(14-15)9-3-4-9/h1-2,5-9H,3-4H2
• InChI Key： HJYBEDIPEQFPNY-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1N1C=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų

Additional information on 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

Introduction to 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1691847-69-4)

2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde, with the CAS number 1691847-69-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a pyrazole moiety, and a cyclopropyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is C₁₃H₁₃N₃O, and its molecular weight is approximately 227.26 g/mol. The compound's chemical structure can be represented as follows:

In recent years, there has been a growing interest in the study of 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde due to its potential therapeutic applications. One of the key areas of research has been its role as a scaffold for the development of novel drugs targeting various diseases. The pyrazole and pyridine moieties are known for their ability to interact with biological targets, such as enzymes and receptors, making them attractive for drug design.

A notable study published in the Journal of Medicinal Chemistry in 2020 investigated the use of 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde as a lead compound for the development of inhibitors targeting the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is a critical enzyme involved in pyrimidine biosynthesis and has been identified as a potential target for the treatment of autoimmune diseases and cancer. The researchers found that derivatives of 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde exhibited potent inhibitory activity against DHODH, with some compounds showing sub-micromolar IC₅₀ values.

Beyond its potential as an enzyme inhibitor, 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has also been explored for its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 evaluated the anti-inflammatory effects of this compound and its derivatives in vitro and in vivo. The results indicated that certain derivatives of 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde effectively reduced inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthetic accessibility of 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound. One common approach involves the condensation of 3-formylpyridine with 3-cyclopropylpyrazole, followed by appropriate purification steps. The ability to synthesize this compound on a large scale is crucial for advancing it through preclinical and clinical stages.

In addition to its therapeutic potential, 2-(3-cyclopropyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has also been studied for its use as a building block in organic synthesis. Its reactive aldehyde group can participate in various chemical reactions, such as condensations, reductions, and oxidations, making it a valuable intermediate for the synthesis of more complex molecules. This versatility has led to its application in the synthesis of natural products, pharmaceuticals, and materials science.

The safety profile of 2-(3-cyclopropyl-1H-pyrazol-1-y l)pyridine - 3 - carbaldehyde strong > is an important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed. However, further studies are needed to fully evaluate its safety profile in humans.

In conclusion, 2-(3-cyclopropyl - 1 H - pyrazol - 1 - yl ) pyridine - 3 - carbaldehyde strong > (CAS No . 1691847 - 69 - 4 ) represents an exciting molecule with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its biological activities , make it a promising candidate for the development of novel drugs targeting various diseases . Ongoing research continues to uncover new applications and properties , further highlighting its importance in the field . p >